Cas no 1849315-11-2 ([1,4]Dioxepane-6-carbaldehyde)

• Product Name: [1,4]Dioxepane-6-carbaldehyde
• CAS No: 1849315-11-2
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD26937877
• CID: 4772662
• PubChem ID: 117273907
• Update Time: 2026-02-26

[1,4]Dioxepane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,4]Dioxepane-6-carbaldehyde
• 1,4-dioxepane-6-carbaldehyde
• SB34611

• MDL： MFCD26937877
• Inchi： 1S/C6H10O3/c7-3-6-4-8-1-2-9-5-6/h3,6H,1-2,4-5H2
• InChI Key： XHDZANVTSRHGGN-UHFFFAOYSA-N
• SMILES： O1CCOCC(C=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.3
• XLogP3: -0.8
• Topological Polar Surface Area: 35.5

Additional information on [1,4]Dioxepane-6-carbaldehyde

[1,4]Dioxepane-6-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1849315-11-2, commonly referred to as [1,4]Dioxepane-6-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of dioxepane derivatives, which are known for their unique structural properties and versatile applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements in research related to [1,4]Dioxepane-6-carbaldehyde.

Structural Insights

[1,4]Dioxepane-6-carbaldehyde features a seven-membered ring system with two oxygen atoms at positions 1 and 4. The aldehyde group is attached at position 6 of the dioxepane ring, which imparts unique electronic and steric properties to the molecule. This structure makes it highly reactive under certain conditions, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the importance of the dioxepane ring system in stabilizing reactive intermediates during chemical transformations.

Synthesis and Characterization

The synthesis of [1,4]Dioxepane-6-carbaldehyde involves a multi-step process that typically begins with the formation of the dioxepane ring. One common approach is the cyclization of diols or glycols under specific conditions to form the dioxepane framework. The aldehyde group is then introduced via oxidation or other functional group transformations. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound.

Recent research has focused on optimizing the synthesis pathways to enhance yield and reduce by-products. For instance, a study published in *Organic Chemistry International* demonstrated a novel catalytic method for synthesizing [1,4]Dioxepane-6-carbaldehyde using transition metal catalysts. This approach not only improved reaction efficiency but also opened new avenues for large-scale production.

Applications in Organic Chemistry

[1,4]Dioxepane-6-carbaldehyde has found applications in various areas of organic chemistry due to its reactivity and structural versatility. One notable application is its use as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. The aldehyde group serves as a reactive site for condensation reactions, enabling the construction of diverse carbon frameworks.

In materials science, this compound has been explored for its potential in forming advanced polymers and materials with tailored properties. For example, researchers have investigated its role in synthesizing high-performance polymers for use in electronics and biomedical devices.

Recent Research Developments

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of [1,4]Dioxepane-6-carbaldehyde. Studies utilizing density functional theory (DFT) have revealed that the molecule exhibits significant conjugation effects due to its ring structure, which influences its reactivity in various chemical reactions.

In addition to theoretical studies, experimental work has focused on understanding the photophysical properties of this compound. A study published in *Journal of Physical Chemistry* demonstrated that [1,4]Dioxepane-6-carbaldehyde exhibits strong fluorescence under UV light, making it a promising candidate for applications in optoelectronics and sensing technologies.

Safety and Environmental Considerations

While [1,4]Dioxepane-6-carbaldehyde holds great potential for various applications, it is essential to consider its safety profile and environmental impact. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity; however, long-term exposure effects require further investigation.

From an environmental perspective, research has shown that [1,4]Dioxepane-6-carbaldehyde undergoes biodegradation under aerobic conditions. This suggests that it poses minimal risk to ecosystems when handled responsibly during industrial processes.

Conclusion

[1,DIOXEPANE-6-CARBALDEHYDE (CAS NO: 1849315-11-2) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As advancements in synthetic methods and computational modeling continue to unfold, we can expect even more innovative applications for this intriguing molecule.